4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine

• CAS No.: 179332-47-9
• Molecular Formula: C22H25N3
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine
• InChI: InChI=1S/C22H25N3/c1-3-7-18(8-4-1)15-19-11-13-25(14-12-19)17-22-23-16-21(24-22)20-9-5-2-6-10-20/h1-10,16,19H,11-15,17H2,(H,23,24)
• InChI Key: NGGXDBFNVBGQBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=NC=C(N3)C4=CC=CC=C4

Description

4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine is a complex organic compound that features a piperidine ring substituted with a benzyl group and an imidazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the compound meets the required standards for its intended applications .

Chemical Reactions Analysis

Types of Reactions

4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) with a palladium catalyst.

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for targeting specific biological pathways.

Industry: It is used in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine involves its interaction with specific molecular targets. The imidazole moiety can bind to metal ions or enzymes, altering their activity. The piperidine ring can interact with receptors in the body, modulating their function. These interactions can lead to various biological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 1-benzyl-4-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine
• 4-benzyl-1-[(5-methyl-1H-imidazol-2-yl)methyl]piperidine
• 4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)ethyl]piperidine

Uniqueness

4-benzyl-1-[(5-phenyl-1H-imidazol-2-yl)methyl]piperidine is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both the benzyl group and the imidazole moiety provides a versatile scaffold for further modifications and applications .